Cas no 207795-26-4 (3,4-Thiomorpholinedicarboxylic acid, 2,2-dimethyl-, 4-(9H-fluoren-9-ylmethyl) ester, (3S)-)

• Product Name: 3,4-Thiomorpholinedicarboxylic acid, 2,2-dimethyl-, 4-(9H-fluoren-9-ylmethyl) ester, (3S)-
• CAS No: 207795-26-4
• MF: C₂₂H₂₃NO₄S
• MW: 397.487324953079
• CID: 6362429
• PubChem ID: 18659896
• Update Time: 2025-06-22

3,4-Thiomorpholinedicarboxylic acid, 2,2-dimethyl-, 4-(9H-fluoren-9-ylmethyl) ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiomorpholinedicarboxylic acid, 2,2-dimethyl-, 4-(9H-fluoren-9-ylmethyl) ester, (3S)-
• (3S)-4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,2-dimethylthiomorpholine-3-carboxylic acid
• SCHEMBL6434674
• EN300-27729377
• 207795-26-4

• Inchi： 1S/C22H23NO4S/c1-22(2)19(20(24)25)23(11-12-28-22)21(26)27-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,11-13H2,1-2H3,(H,24,25)/t19-/m0/s1
• InChI Key： SHZRBWPBSISAPX-IBGZPJMESA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCSC(C)(C)[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 397.13477939g/mol
• Monoisotopic Mass: 397.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 596.3±50.0 °C(Predicted)
• pka: 3.50±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3,4-Thiomorpholinedicarboxylic acid, 2,2-dimethyl-, 4-(9H-fluoren-9-ylmethyl) ester, (3S)-

3,4-Thiomorpholinedicarboxylic Acid, 2,2-Dimethyl-, 4-(9H-Fluoren-9-Ylmethyl) Ester, (3S)-: A Comprehensive Overview

The compound with CAS No. 207795-26-4, known as 3,4-Thiomorpholinedicarboxylic Acid, 2,2-Dimethyl-, 4-(9H-Fluoren-9-Ylmethyl) Ester, (3S)-, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of thiomorpholines, which are derivatives of morpholine where the oxygen atom is replaced by sulfur. The presence of the dicarboxylic acid group and the ester functional group makes this molecule particularly versatile in various chemical and biological applications.

Recent studies have highlighted the potential of thiomorpholine derivatives in drug delivery systems due to their ability to form stable complexes with a wide range of therapeutic agents. The fluorenylmethyl ester group in this compound adds an additional layer of functionality by enhancing solubility and stability in organic solvents. This feature is especially valuable in the synthesis of bioactive molecules and advanced materials.

The stereochemistry of this compound, specifically the S configuration at the third carbon atom, plays a crucial role in its biological activity. Stereoisomerism is a critical factor in pharmacology, as it can significantly influence the molecule's interaction with biological targets. The (3S)-configuration has been shown to exhibit higher selectivity in binding assays compared to its (3R)-counterpart.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution and esterification reactions. The use of fluorenylmethanol as a protecting agent for carboxylic acids has become a standard practice in modern organic synthesis due to its ease of removal under mild conditions. This approach ensures high yields and excellent purity levels.

In terms of applications, this compound has found significant use in the development of bioconjugates for diagnostic imaging and targeted drug delivery. The combination of thiomorpholine's inherent flexibility and the fluorenylmethyl group's photostability makes it an ideal candidate for fluorescent labeling applications. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient conjugation with biomolecules such as peptides and proteins.

Moreover, the dicarboxylic acid functionality allows for the formation of amide bonds with amino groups present on proteins or other nitrogen-containing biomolecules. This property is exploited in the creation of self-assembling peptide nanofibers, which have promising applications in tissue engineering and regenerative medicine.

Looking ahead, researchers are exploring the potential of this compound in developing novel materials for energy storage devices such as supercapacitors and batteries. The sulfur atom in thiomorpholine contributes to enhanced electrochemical properties by stabilizing charge transfer processes at electrode surfaces.

In conclusion, 3,4-Thiomorpholinedicarboxylic Acid, 2,2-Dimethyl-, 4-(9H-Fluoren-9-Ylmethyl) Ester, (3S)- is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.